Cas no 1240526-64-0 (8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 8-METHOXY-6-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE
- 8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
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- MDL: MFCD16547652
- Inchi: 1S/C11H15NO2.ClH/c1-7-5-8-9(12)3-4-14-11(8)10(6-7)13-2;/h5-6,9H,3-4,12H2,1-2H3;1H
- InChI Key: IPBXHYRVRDTPGL-UHFFFAOYSA-N
- SMILES: C1OC2=C(OC)C=C(C)C=C2C(N)C1.[H]Cl
Experimental Properties
- Melting Point: 289-291 °C
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB543826-250 mg |
8-Methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine HCl; . |
1240526-64-0 | 250MG |
€413.50 | 2022-03-01 | ||
| abcr | AB543826-1 g |
8-Methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine HCl; . |
1240526-64-0 | 1g |
€884.50 | 2022-03-01 | ||
| TRC | M334135-10mg |
8-Methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride |
1240526-64-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M334135-50mg |
8-Methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride |
1240526-64-0 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M334135-100mg |
8-Methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride |
1240526-64-0 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Enamine | EN300-64243-0.05g |
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride |
1240526-64-0 | 95% | 0.05g |
$166.0 | 2023-02-13 | |
| Enamine | EN300-64243-0.1g |
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride |
1240526-64-0 | 95% | 0.1g |
$248.0 | 2023-02-13 | |
| Enamine | EN300-64243-0.25g |
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride |
1240526-64-0 | 95% | 0.25g |
$353.0 | 2023-02-13 | |
| Enamine | EN300-64243-0.5g |
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride |
1240526-64-0 | 95% | 0.5g |
$557.0 | 2023-02-13 | |
| Enamine | EN300-64243-1.0g |
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride |
1240526-64-0 | 95% | 1.0g |
$714.0 | 2023-02-13 |
8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
Research Briefing on 8-Methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride (CAS: 1240526-64-0)
The compound 8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS: 1240526-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery and development.
Recent studies have highlighted the structural uniqueness of 8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride, which features a benzopyran scaffold—a privileged structure in medicinal chemistry known for its versatility in interacting with biological targets. The compound's hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, to optimize the yield and purity of this compound.
Pharmacological investigations have revealed that 8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride exhibits notable activity as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest its potential as an agonist or antagonist for specific neurotransmitter receptors, although the exact mechanism of action remains under investigation. These findings position the compound as a potential lead for developing novel therapeutics for neurological disorders, such as depression, anxiety, and neurodegenerative diseases.
In addition to its CNS activity, recent research has explored the compound's anti-inflammatory and antioxidant properties. Experimental models have demonstrated its ability to mitigate oxidative stress and reduce pro-inflammatory cytokine levels, indicating potential applications in treating chronic inflammatory conditions. However, further studies are required to elucidate its pharmacokinetic and toxicological profiles to assess its clinical viability.
The development of 8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride also aligns with the growing interest in repurposing existing chemical scaffolds for new therapeutic indications. Computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.
In conclusion, 8-methoxy-6-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride represents a promising candidate in the realm of medicinal chemistry, with multifaceted pharmacological properties. Continued research efforts are essential to fully unlock its therapeutic potential and translate these findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration and innovative synthetic strategies in advancing drug discovery pipelines.
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